Cas no 892266-22-7 (1-(2-chlorophenyl)methyl-3-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione)

• Product Name: 1-(2-chlorophenyl)methyl-3-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione
• CAS No: 892266-22-7
• MF: C₂₄H₂₁ClN₂O₅
• MW: 452.886945486069
• CID: 6503541
• Update Time: 2025-06-11

1-(2-chlorophenyl)methyl-3-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)methyl-3-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione
• 2,4(1H,3H)-Quinazolinedione, 1-[(2-chlorophenyl)methyl]-3-(3,4,5-trimethoxyphenyl)-

• Inchi： 1S/C24H21ClN2O5/c1-30-20-12-16(13-21(31-2)22(20)32-3)27-23(28)17-9-5-7-11-19(17)26(24(27)29)14-15-8-4-6-10-18(15)25/h4-13H,14H2,1-3H3
• InChI Key： QWKOFCGWRUFQEV-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2Cl)C2=C(C=CC=C2)C(=O)N(C2=CC(OC)=C(OC)C(OC)=C2)C1=O

Experimental Properties

• Density: 1.340±0.06 g/cm3(Predicted)
• Boiling Point: 630.5±65.0 °C(Predicted)
• pka: -0.71±0.20(Predicted)

Additional information on 1-(2-chlorophenyl)methyl-3-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione

Comprehensive Analysis of 1-(2-chlorophenyl)methyl-3-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS No. 892266-22-7)

1-(2-chlorophenyl)methyl-3-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS No. 892266-22-7) is a structurally complex heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a tetrahydroquinazoline-2,4-dione core, substituted with a 2-chlorophenyl methyl group and a 3,4,5-trimethoxyphenyl moiety. Its unique architecture makes it a promising candidate for various applications, particularly in drug discovery and development.

The compound's tetrahydroquinazoline scaffold is a privileged structure in medicinal chemistry, often associated with diverse biological activities. Researchers are particularly interested in its potential as a modulator of enzymatic pathways or receptor interactions. The presence of the trimethoxyphenyl group, a common pharmacophore in anticancer agents, suggests possible applications in oncology research. Meanwhile, the chlorophenyl substitution may influence the compound's pharmacokinetic properties, such as metabolic stability and membrane permeability.

Recent studies have explored the synthetic routes to 892266-22-7, with particular focus on optimizing yield and purity. The compound's structural complexity presents interesting challenges for synthetic chemists, especially in controlling stereochemistry during the formation of the tetrahydroquinazoline-2,4-dione ring system. Advanced spectroscopic techniques including NMR, HPLC, and mass spectrometry are typically employed for characterization and quality control.

From a drug development perspective, 1-(2-chlorophenyl)methyl-3-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione demonstrates several desirable properties. Its molecular weight and lipophilicity fall within ranges typically associated with good oral bioavailability. The compound's structural features suggest it may interact with various biological targets, though specific mechanism-of-action studies would be needed to confirm potential therapeutic applications.

The pharmaceutical industry's growing interest in heterocyclic compounds like 892266-22-7 aligns with current trends in personalized medicine and targeted therapies. As researchers seek novel chemical entities with improved selectivity and reduced side effects, compounds with such complex architectures become increasingly valuable. The trimethoxyphenyl moiety in particular has been associated with microtubule stabilization, raising questions about potential applications in cancer treatment.

Analytical methods for CAS No. 892266-22-7 typically involve reverse-phase HPLC with UV detection, though LC-MS methods are becoming more common for enhanced sensitivity. Stability studies indicate that the compound should be stored under inert atmosphere at low temperatures to prevent degradation. These handling requirements are important considerations for researchers working with this material.

Beyond pharmaceutical applications, 1-(2-chlorophenyl)methyl-3-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione has potential uses in chemical biology as a tool compound for probing biological systems. Its unique structure could serve as a valuable scaffold for developing chemical probes to study protein function or cellular pathways. The compound's fluorescence properties, if any, would be of particular interest for such applications.

The synthesis of 892266-22-7 typically involves multi-step organic transformations, with key steps including the formation of the quinazoline ring system and subsequent functionalization. Recent advances in green chemistry have prompted investigations into more sustainable synthetic routes, potentially using catalytic methods or alternative solvents. These developments align with the pharmaceutical industry's increasing focus on environmentally friendly synthesis.

Patent literature reveals growing intellectual property activity surrounding tetrahydroquinazoline derivatives, suggesting commercial interest in this chemical class. While specific applications for CAS No. 892266-22-7 may be proprietary, the structural features present in this molecule appear in several patented therapeutic agents, particularly in areas of inflammation and metabolic disorders.

For researchers considering working with 1-(2-chlorophenyl)methyl-3-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione, it's important to note that thorough characterization is essential. The compound's complex structure may give rise to polymorphism or solvate formation, which could impact physical properties and biological activity. Differential scanning calorimetry and X-ray powder diffraction are valuable techniques for such analyses.

The future research directions for 892266-22-7 likely include detailed structure-activity relationship studies to optimize its pharmacological profile. Computational chemistry approaches, such as molecular docking and quantitative structure-activity relationship modeling, could help predict potential biological targets and guide synthetic modifications. Such studies would build upon the compound's inherent advantages while addressing any limitations.

In conclusion, 1-(2-chlorophenyl)methyl-3-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione represents an intriguing case study in modern medicinal chemistry. Its complex structure embodies several pharmacologically relevant features while presenting interesting synthetic challenges. As research into heterocyclic compounds continues to advance, compounds like CAS No. 892266-22-7 will undoubtedly play important roles in drug discovery and chemical biology.